Cas no 2229671-92-3 (5-cyclohexylpent-3-en-2-amine)

• Product Name: 5-cyclohexylpent-3-en-2-amine
• CAS No: 2229671-92-3
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6595319
• PubChem ID: 165785040
• Update Time: 2025-06-13

5-cyclohexylpent-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexylpent-3-en-2-amine
• EN300-1793754
• 2229671-92-3

• Inchi： 1S/C11H21N/c1-10(12)6-5-9-11-7-3-2-4-8-11/h5-6,10-11H,2-4,7-9,12H2,1H3/b6-5+
• InChI Key： SXRIPXFJBBCVOT-AATRIKPKSA-N
• SMILES： NC(C)/C=C/CC1CCCCC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 5-cyclohexylpent-3-en-2-amine

Professional Introduction to 5-cyclohexylpent-3-en-2-amine (CAS No. 2229671-92-3)

5-cyclohexylpent-3-en-2-amine, identified by the chemical compound code CAS No. 2229671-92-3, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of a cyclohexyl group and an amine functionality in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular structure of 5-cyclohexylpent-3-en-2-amine consists of a pentadiene backbone with a cyclohexyl substituent at the fifth carbon position and an amine group at the second carbon position. This configuration contributes to its reactivity and makes it a versatile building block for more complex molecules. The compound's ability to participate in various organic reactions, such as nucleophilic additions and condensations, underscores its importance in synthetic methodologies.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel heterocyclic compounds for their therapeutic potential. Among these, 5-cyclohexylpent-3-en-2-amine has been studied for its possible role in the synthesis of bioactive molecules. Its structural features suggest that it could be incorporated into drug candidates targeting various biological pathways. For instance, the amine group can be functionalized to introduce pharmacophores that interact with specific biological targets, while the cyclohexyl moiety can enhance lipophilicity and metabolic stability.

One of the most compelling aspects of 5-cyclohexylpent-3-en-2-amine is its utility in constructing complex scaffolds through cross-coupling reactions. Techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings have been employed to integrate this compound into larger molecular frameworks. These reactions are pivotal in medicinal chemistry, enabling the creation of novel compounds with tailored biological activities. The cyclohexyl group, in particular, provides steric hindrance that can influence the conformation and binding affinity of drug candidates.

Recent advancements in computational chemistry have further highlighted the significance of 5-cyclohexylpent-3-en-2-amine. Molecular modeling studies have demonstrated its potential as a key intermediate in designing molecules with specific pharmacological properties. By leveraging computational tools, researchers can predict how this compound will behave in different reaction conditions and optimize synthetic routes accordingly. This approach not only accelerates drug discovery but also reduces experimental costs by minimizing trial-and-error experimentation.

The role of 5-cyclohexylpent-3-en-2-amine in medicinal chemistry extends beyond its use as a synthetic intermediate. It has also been explored as a precursor for biologically active natural products mimics. These mimics are designed to replicate the structures and functionalities of known bioactive compounds found in nature, offering new therapeutic avenues for diseases ranging from cancer to infectious disorders. The compound's structural versatility allows it to serve as a scaffold for creating derivatives with enhanced efficacy and reduced side effects.

In conclusion, 5-cyclohexylpent-3-en-2-amine (CAS No. 2229671-92-3) is a multifaceted molecule with significant implications in pharmaceutical research and synthetic chemistry. Its unique structural features make it a valuable tool for constructing complex drug candidates and exploring novel therapeutic strategies. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug development is likely to grow even further.